Cas no 2209878-15-7 (tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate
• CAS No: 2209878-15-7
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 5854078
• PubChem ID: 134969186
• Update Time: 2025-06-19

tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate
• EN300-1891812
• 2209878-15-7

• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(17)16-7-6-15-12(10-16)11-4-8-18-9-5-11/h11-12,15H,4-10H2,1-3H3
• InChI Key： YIMNHIQBDSYNQP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate (CAS No 2209878-15-7)

Tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate, a compound with the chemical identifier CAS No 2209878-15-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of chemicals, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of an oxane ring and a tert-butyl ester group in its structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structure of tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate consists of a piperazine backbone, which is a six-membered heterocyclic amine containing two nitrogen atoms. This core structure is functionalized with an oxan-4-yl group, which is a cyclic ether moiety derived from tetrahydrofuran, and a tert-butyl ester group attached to the carboxylate functionality. This combination of functional groups enhances the compound's solubility, reactivity, and metabolic stability, making it an attractive candidate for further derivatization and application in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological and psychiatric disorders. Piperazine derivatives have been extensively studied due to their ability to modulate neurotransmitter systems, particularly those involving dopamine, serotonin, and norepinephrine. The oxan-4-yl substituent in tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate is believed to contribute to its binding affinity and selectivity for certain receptor targets, making it a promising scaffold for designing next-generation neuromodulators.

One of the most compelling aspects of this compound is its potential role in the development of treatments for cognitive disorders such as Alzheimer's disease and schizophrenia. Studies have shown that piperazine derivatives can interact with acetylcholinesterase enzymes, which are implicated in the pathophysiology of these conditions. The tert-butyl ester group may also influence the pharmacokinetic profile of the molecule, potentially enhancing its bioavailability and reducing systemic toxicity. These properties make tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate a valuable building block for medicinal chemists seeking to develop novel cognitive enhancers.

The synthesis of tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the oxan-4-yl group typically involves an etherification reaction between tetrahydrofuran derivatives and appropriate precursors. Subsequent functionalization with the tert-butyl ester group is achieved through esterification or transesterification processes. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high purity.

In addition to its pharmaceutical applications, tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate has shown promise in materials science research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties and biocompatibility. The piperazine ring can serve as a cross-linking agent, while the oxan-4-yl group can improve hydrophobicity and thermal stability. Such applications underscore the versatility of this compound beyond traditional drug development.

The latest advancements in computational chemistry have further accelerated the discovery process for compounds like tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects with remarkable accuracy. These predictions are crucial for optimizing synthetic routes and identifying lead compounds for further development. By leveraging these computational tools, scientists can significantly reduce the time and cost associated with drug discovery.

The regulatory landscape for pharmaceutical compounds continues to evolve, emphasizing safety, efficacy, and environmental sustainability. Manufacturers of tert-butyl 3-(oxan-4-yl)piperazine-1-carboxylate must adhere to stringent guidelines set forth by agencies such as the FDA and EMA. These regulations ensure that all intermediates used in drug synthesis meet high-quality standards and pose minimal risk to human health and the environment. Compliance with these regulations is essential for ensuring market approval and public trust.

In conclusion, tert-butyl 3-(oxan-4-y)piperazine-l-carboxyllte (CAS No 2209878-l5-l7) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a versatile intermediate for developing novel drugs targeting neurological disorders, cognitive impairments, and other conditions. As research continues to uncover new uses for this compound, its importance in medicinal chemistry is likely to grow even further.